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Compound of Interest

Compound Name: 2-Chloro-6-nitroaniline

Cat. No.: B1581787 Get Quote

Compound Identification and Physicochemical
Properties
2-Chloro-6-nitroaniline is a chlorinated nitroaniline derivative. Understanding its physical and

chemical properties is fundamental to anticipating its behavior in the laboratory and

implementing appropriate handling procedures. For instance, its solid form and low vapor

pressure at room temperature suggest that the primary exposure risk during handling is

through inhalation of dust particles and direct skin contact, rather than vapor inhalation.
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Property Value Reference

CAS Number 769-11-9 [1][2]

Molecular Formula C₆H₅ClN₂O₂ [3][4]

Molecular Weight 172.57 g/mol [4]

Appearance Pale yellow solid [3]

Melting Point 74-75 °C [3]

Boiling Point 284.3 ± 20.0 °C (Predicted) [3][4]

Flash Point 125.8 °C [3]

Density 1.494 - 1.5 g/cm³ [3][4]

Vapor Pressure 0.003 mmHg at 25°C [3]

Solubility
Soluble in hot ethanol, acetic

acid, and dimethylformamide.
[3]

Storage

Keep in a dark place, under an

inert atmosphere, at room

temperature.

[2]

Hazard Identification and Toxicological Profile
2-Chloro-6-nitroaniline is classified as a hazardous substance. The primary hazards are

related to acute toxicity and skin sensitization. While comprehensive toxicological data for this

specific isomer is limited, the known hazards and data from related nitroaniline compounds

necessitate stringent safety precautions.

GHS Classification:

Pictogram: GHS07 (Exclamation Mark)[2]

Signal Word: Warning[2]

Hazard Statements:
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H302: Harmful if swallowed.[2]

H317: May cause an allergic skin reaction.[2]

Toxicological Insights: The toxicological profile is driven by the chloro- and nitro- functional

groups on the aniline backbone.

Routes of Exposure: The main routes of occupational exposure are inhalation of dust, skin

contact, eye contact, and ingestion.[3]

Acute Effects: Ingestion can be harmful.[2] Skin contact may lead to sensitization, causing an

allergic reaction upon subsequent exposures.[2] It is also noted as being irritating to the skin,

eyes, and respiratory tract.[3] Related compounds like 4-Chloro-2-nitroaniline are classified

as fatal if swallowed, in contact with skin, or if inhaled, suggesting that high-level exposure to

any isomer should be considered extremely dangerous.[5]

Chronic Effects: Some nitroaniline compounds may cause damage to organs through

prolonged or repeated exposure, with the hematopoietic (blood-forming) system being a

potential target.[6][7][8]

Environmental Hazards: Related compounds are often classified as toxic to aquatic life with

long-lasting effects, meaning releases into the environment must be avoided.[9][10]

Proactive Risk Mitigation: The Hierarchy of Controls
To ensure personnel safety, a systematic approach to risk management is essential. The

Hierarchy of Controls prioritizes the most effective measures for hazard mitigation. This

framework is not a checklist but a guiding principle for designing safe experimental workflows.
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Hierarchy of Controls for 2-Chloro-6-nitroaniline

Elimination
(Most Effective)

Remove the hazard

Substitution
Replace with a less hazardous chemical

Engineering Controls
Isolate people from the hazard

Administrative Controls
Change the way people work

Personal Protective Equipment (PPE)
(Least Effective)

Protect the worker with personal equipment
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Spill Response Workflow for 2-Chloro-6-nitroaniline

Spill Occurs

Alert others in the area
Evacuate if necessary

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the spill
Cover with inert absorbent material

Collect residue
Sweep carefully into a waste container

Decontaminate the area
Wash with soap and water

Dispose of waste
Follow hazardous waste procedures

Incident Reported

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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